Nav1.6
  • XPC-6444
    XPC-6444
    • Cat. No.:
    • B1193834
    • CAS No.:
    • Molecular Formula:
    • C22H25F3N4O2S2
    • Molecular Weight:
    • 498.6 g/mol
    Description
    XPC-6444 is a highly potent inhibitors of NaV1.6 with high selectivity over NaV1.1 and NaV1.5. XPC-6444 provided excellent anticonvulsant activity and reduced seizure activity in a dose-dependent manner in an in...
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  • ICA-121431
    ICA-121431
    • Cat. No.:
    • B1674254
    • CAS No.:
    • 313254-51-2
    • Molecular Formula:
    • C23H19N3O3S2
    • Molecular Weight:
    • 449.5 g/mol
    Description
    ICA 121431 is a voltage-gated sodium channel (Nav) blocker that selectively blocks Nav1.1 and Nav1.3 over Nav1.4, and Nav1.5-1.8 channels (IC50s = <20, 19, 240, and >10,000 nM, respectively). It induces a concen...
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  • AA43279
    AA43279
    • Cat. No.:
    • B2588703
    • CAS No.:
    • 354812-16-1
    • Molecular Formula:
    • C12H12N2O2S
    • Molecular Weight:
    • 248.3
    Description
    Novel selective Nav1.1 activator, increasing the firing activity of parvalbumin-expressing, fast-spiking GABAergic interneurons and increasing the spontaneous inhibitory post-synaptic currents (sIPSCs) recorded ...
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  • GDC-0310
    GDC-0310
    • Cat. No.:
    • B11928786
    • CAS No.:
    • 1788063-52-4
    • Molecular Formula:
    • C25H29Cl2FN2O4S
    • Molecular Weight:
    • 543.5 g/mol
    Description
    GDC-0310 is a useful research compound. Its molecular formula is C25H29Cl2FN2O4S and its molecular weight is 543.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GDC-0310 suitable for many ...
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  • Zandatrigine
    Zandatrigine
    • Cat. No.:
    • B11934395
    • CAS No.:
    • 2154406-04-7
    • Molecular Formula:
    • C22H25FN4O2S2
    • Molecular Weight:
    • 460.6 g/mol
    Description
    Zandatrigine is under investigation in clinical trial NCT05226780 (Extension Study to Evaluate How Safe and Tolerable NBI-921352 Is as an Adjunctive Therapy for Participants With SCN8A-DEE).
    ZANDATRIGINE is a...
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  • XPC-7724
    XPC-7724
    • Cat. No.:
    • B12376485
    • CAS No.:
    • Molecular Formula:
    • C25H30FN5O2S
    • Molecular Weight:
    • 483.6 g/mol
    Description
    XPC-7724 is a useful research compound. Its molecular formula is C25H30FN5O2S and its molecular weight is 483.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XPC-7724 suitable for many res...
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  • XPC-5462
    XPC-5462
    • Cat. No.:
    • B15135143
    • CAS No.:
    • Molecular Formula:
    • C20H18F4N4O2S2
    • Molecular Weight:
    • 486.5 g/mol
    Description
    XPC-5462 is a useful research compound. Its molecular formula is C20H18F4N4O2S2 and its molecular weight is 486.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XPC-5462 suitable for many r...
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  • XPC-7724
    XPC-7724
    • Cat. No.:
    • B15586405
    • CAS No.:
    • Molecular Formula:
    • C25H30FN5O2S
    • Molecular Weight:
    • 483.6 g/mol
    Description
    XPC-7724 is a useful research compound. Its molecular formula is C25H30FN5O2S and its molecular weight is 483.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XPC-7724 suitable for many res...
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